molecular formula C15H17NO3S B5879031 4-ethoxy-N-(3-methylphenyl)benzenesulfonamide

4-ethoxy-N-(3-methylphenyl)benzenesulfonamide

Cat. No. B5879031
M. Wt: 291.4 g/mol
InChI Key: XSBGSNGFQVTUNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-N-(3-methylphenyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is also known as EPMBS and has been studied for its potential in various scientific research applications.

Mechanism of Action

The exact mechanism of action of EPMBS is not fully understood. However, studies have shown that it inhibits the activity of carbonic anhydrase, an enzyme that plays a role in various physiological processes such as acid-base balance and ion transport. Additionally, EPMBS has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain.
Biochemical and Physiological Effects:
EPMBS has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Additionally, EPMBS has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of cancer therapies.

Advantages and Limitations for Lab Experiments

One advantage of using EPMBS in lab experiments is that it has been shown to have low toxicity in vitro and in vivo. Additionally, EPMBS is relatively easy to synthesize and purify. However, one limitation of using EPMBS is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on EPMBS. One area of research could be to further investigate its potential as an anti-cancer agent. Additionally, further research could be done to elucidate its mechanism of action and to identify potential drug targets. Finally, research could be done to investigate the potential use of EPMBS in combination with other therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of EPMBS involves the reaction of 4-aminobenzenesulfonamide with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

EPMBS has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Additionally, EPMBS has been studied for its potential as an anti-cancer agent. Studies have shown that EPMBS inhibits the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of cancer therapies.

properties

IUPAC Name

4-ethoxy-N-(3-methylphenyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17NO3S/c1-3-19-14-7-9-15(10-8-14)20(17,18)16-13-6-4-5-12(2)11-13/h4-11,16H,3H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSBGSNGFQVTUNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-N-(3-methylphenyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.